Cas no 463355-64-8 (Ethyl 4-bromo-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-bromo-3-(trifluoromethyl)benzoate
• CAS No: 463355-64-8
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 1006878
• PubChem ID: 46311287
• Update Time: 2025-04-20

Ethyl 4-bromo-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(trifluoromethyl)benzoate
• 4-Bromo-3-(trifluoromethyl)benzoic acid ethyl ester
• E90227
• AKOS017553299
• DB-370393
• CS-0195228
• 4-Bromo-3-trifluoromethyl-benzoic acid ethyl ester
• 463355-64-8
• SCHEMBL989378
• MFCD09745861
• ETHYL4-BROMO-3-(TRIFLUOROMETHYL)BENZOATE
• DTXSID40673257

• MDL： MFCD09745861
• Inchi： 1S/C10H8BrF3O2/c1-2-16-9(15)6-3-4-8(11)7(5-6)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： WFVVYJMUQCKDEC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 295.96598g/mol
• Monoisotopic Mass: 295.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų